Cas no 825648-96-2 (Hexanoic acid, 2-ethyl-, 8-methylhexadecyl ester)
825648-96-2 structure
Product Name:Hexanoic acid, 2-ethyl-, 8-methylhexadecyl ester
CAS No:825648-96-2
MF:C25H50O2
MW:382.663308620453
CID:687713
PubChem ID:11560011
Update Time:2025-04-19
Hexanoic acid, 2-ethyl-, 8-methylhexadecyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 2-ethyl-, 8-methylhexadecyl ester
- 8-methylhexadecyl 2-ethylhexanoate
- 825648-96-2
- DTXSID80468609
-
- Inchi: 1S/C25H50O2/c1-5-8-10-11-13-16-19-23(4)20-17-14-12-15-18-22-27-25(26)24(7-3)21-9-6-2/h23-24H,5-22H2,1-4H3
- InChI Key: WTJOOVFKFIFIME-UHFFFAOYSA-N
- SMILES: O(C(C(CC)CCCC)=O)CCCCCCCC(C)CCCCCCCC
Computed Properties
- Exact Mass: 382.381080833g/mol
- Monoisotopic Mass: 382.381080833g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 21
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11
- Topological Polar Surface Area: 26.3Ų
Hexanoic acid, 2-ethyl-, 8-methylhexadecyl ester Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
825648-96-2 (Hexanoic acid, 2-ethyl-, 8-methylhexadecyl ester) Related Products
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- 1341-38-4(6-Methylheptyl palmitate)
- 103-23-1(Bis(2-ethylhexyl)adipate)
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- 1187-74-2(Acetonyl-succinic Acid Diethyl Ester)
- 2163-48-6(Diethyl propylmalonate)
- 94-28-0(Tri(ethylenglycol)bis-2-ethylhexanoate)
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